Cas no 1044-49-1 (2,5-Bis(4-nitrophenyl)-1,3,4-oxadiazole)
1044-49-1 structure
Product Name:2,5-Bis(4-nitrophenyl)-1,3,4-oxadiazole
CAS No:1044-49-1
MF:C14H8N4O5
MW:312.237122535706
MDL:MFCD00173659
CID:83323
PubChem ID:13971
Update Time:2025-09-27
2,5-Bis(4-nitrophenyl)-1,3,4-oxadiazole Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Bis(4-nitrophenyl)-1,3,4-oxadiazole
- 4-oxadiazole,2,5-bis(p-nitrophenyl)-3
- 2,5-di(4-nitrophenyl)-1,3,4-oxadiazole
- 2,5-BIS-(4-NITROPHENYL)-[1,3,5]OXADIAZOLE
- 1,3,4-OXADIAZOLE, 2,5-BIS(p-NITROPHENYL)-
- bis(4-nitrophenyl)-1,3,4-oxadiazole
- CBDivE_001517
- DTXSID90146461
- 1044-49-1
- NXVIYWNQRSLRGX-UHFFFAOYSA-N
- BRN 0329614
- AKOS000731243
- 0-27-00-00592 (Beilstein Handbook Reference)
- SCHEMBL9720227
- B2162
- CS-0325375
- E85469
- 2,5-BIS-(4-NITRO-PHENYL)-(1,3,4)OXADIAZOLE
- 2,5-Bis(p-nitrophenyl)-1,3,4-oxadiazole
- FT-0633261
- AS-64326
- DB-040543
- STK391579
- ?2,5-BIS(4-NITROPHENYL)-1,3,4-OXADIAZOLE
-
- MDL: MFCD00173659
- Inchi: 1S/C14H8N4O5/c19-17(20)11-5-1-9(2-6-11)13-15-16-14(23-13)10-3-7-12(8-4-10)18(21)22/h1-8H
- InChI Key: NXVIYWNQRSLRGX-UHFFFAOYSA-N
- SMILES: O1C(C2C=CC(=CC=2)[N+](=O)[O-])=NN=C1C1C=CC(=CC=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 312.04900
- Monoisotopic Mass: 312.049469
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 395
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.7
- Topological Polar Surface Area: 131
Experimental Properties
- Color/Form: Not determined
- Density: 1.466
- Melting Point: 310-312°C
- Boiling Point: 537.7 °C at 760 mmHg
- Flash Point: 279 °C
- Refractive Index: 1.643
- PSA: 130.56000
- LogP: 4.26640
- Solubility: Not determined
2,5-Bis(4-nitrophenyl)-1,3,4-oxadiazole Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2,5-Bis(4-nitrophenyl)-1,3,4-oxadiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B016214-2.5g |
2,5-Bis(4-nitrophenyl)-1,3,4-oxadiazole |
1044-49-1 | 2.5g |
$ 215.00 | 2022-04-02 | ||
| TRC | B016214-5g |
2,5-Bis(4-nitrophenyl)-1,3,4-oxadiazole |
1044-49-1 | 5g |
$ 400.00 | 2022-04-02 | ||
| TRC | B016214-10g |
2,5-Bis(4-nitrophenyl)-1,3,4-oxadiazole |
1044-49-1 | 10g |
$ 635.00 | 2022-04-02 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-QQ380-5g |
2,5-Bis(4-nitrophenyl)-1,3,4-oxadiazole |
1044-49-1 | 97% | 5g |
¥1380.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-QQ380-1g |
2,5-Bis(4-nitrophenyl)-1,3,4-oxadiazole |
1044-49-1 | 97% | 1g |
¥372.0 | 2022-05-30 | |
| Chemenu | CM396822-25g |
2,5-BIS(4-NITROPHENYL)-1,3,4-OXADIAZOLE |
1044-49-1 | 95%+ | 25g |
$*** | 2023-04-03 | |
| eNovation Chemicals LLC | D761553-5g |
2,5-BIS(4-NITROPHENYL)-1,3,4-OXADIAZOLE |
1044-49-1 | 97% | 5g |
$175 | 2024-06-07 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | B20961-5g |
2,5-Bis(4-nitrophenyl)-1,3,4-oxadiazole, 97% |
1044-49-1 | 97% | 5g |
¥988.00 | 2023-03-15 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | B20961-25g |
2,5-Bis(4-nitrophenyl)-1,3,4-oxadiazole, 97% |
1044-49-1 | 97% | 25g |
¥3958.00 | 2023-03-15 | |
| Aaron | AR003GL1-5g |
2,5-Bis(4-Nitrophenyl)-1,3,4-Oxadiazole |
1044-49-1 | 98% | 5g |
$112.00 | 2025-02-10 |
2,5-Bis(4-nitrophenyl)-1,3,4-oxadiazole Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
1044-49-1 (2,5-Bis(4-nitrophenyl)-1,3,4-oxadiazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk